Cas no 625-82-1 (2,4-dimethyl-1H-pyrrole)

2,4-dimethyl-1H-pyrrole Properties

Names and Identifiers

• 2,4-dimethyl-1H-pyrrole
• 2,4-Dimethylpyrrole
• 2,4-Dimethyl-1H-pyrrole #
• MFCD00192088
• SB62087
• EN300-106741
• AKOS006222322
• FT-0610187
• 2,4-Dimethyl-1-pyrrole
• 2,4-Dimethylpyrrole, 97%
• UNII-YNQ49M599X
• 625-82-1
• Q27294614
• Pyrrole, 2,4-dimethyl-
• AS-57117
• EINECS 210-912-2
• 1H-Pyrrole, 2,4-dimethyl-
• AMY3543
• NSC81347
• CS-W011342
• A8647
• NSC-81347
• W-104991
• US9138423, 2,4-dimethyl-1H-pyrrole
• InChI=1/C6H9N/c1-5-3-6(2)7-4-5/h3-4,7H,1-2H
• NSC 81347
• CHEMBL3976159
• 2,4-dimethyl-1H-pyrrol
• BDBM181148
• NS00035078
• YNQ49M599X
• DTXSID80211551
• D2848
• F0001-1678
• DB-054201
• +Expand

• MDL： MFCD00192088
• InChIKey： MFFMQGGZCLEMCI-UHFFFAOYSA-N
• Inchi： 1S/C6H9N/c1-5-3-6(2)7-4-5/h3-4,7H,1-2H3
• SMILES： CC1=CNC(=C1)C

Computed Properties

• Exact Mass: 95.073499g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.073499g/mol
• Monoisotopic Mass: 95.073499g/mol
• Topological Polar Surface Area: 15.8Ų
• Heavy Atom Count: 7
• Complexity: 61.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.63150
• PSA: 15.79000
• Refractive Index: n20/D 1.496(lit.)
• Boiling Point: 165-167 °C(lit.)
• Melting Point: 6.5°C (estimate)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• FEMA: 3282
• Color/Form: Light yellow to orange transparent liquid.
• Solubility: Slightly soluble in water.
• Sensitiveness: Sensitive to air
• Density: 0.924 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds